Cas no 946367-18-6 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide)
N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-7-quinolinyl]-2,6-dimethoxy-
- N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide
-
- Inchi: 1S/C23H22N2O5/c1-28-18-7-3-8-19(29-2)21(18)22(26)24-16-11-10-15-6-4-12-25(17(15)14-16)23(27)20-9-5-13-30-20/h3,5,7-11,13-14H,4,6,12H2,1-2H3,(H,24,26)
- InChI Key: HCVDQMMPMNCGNZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC2=C(C=C1)CCCN2C(C1=CC=CO1)=O)(=O)C1=C(OC)C=CC=C1OC
N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2049-0097-2μmol |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-5μmol |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-10μmol |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-20μmol |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-1mg |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-2mg |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-3mg |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-4mg |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-5mg |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2049-0097-10mg |
N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,6-dimethoxybenzamide |
946367-18-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide
Professional Introduction to N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide (CAS No: 946367-18-6)
N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 946367-18-6, represents a unique structural motif that combines a tetrahydroquinoline scaffold with a furan-derived carbonyl group and a dimethoxybenzamide moiety. Such structural features are of particular interest due to their potential biological activity and their relevance in the development of novel therapeutic agents.
The tetrahydroquinoline core is a well-known pharmacophore in medicinal chemistry, frequently encountered in various bioactive molecules. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. Specifically, the 7-position of the tetrahydroquinoline ring often serves as a critical site for functionalization, enhancing the compound's binding affinity and selectivity. In the case of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide, the introduction of the furan-2-carbonyl group at the 1-position introduces additional electronic and steric properties that can modulate its interactions with biological targets.
The benzamide moiety at the 2-position further contributes to the compound's complexity and potential biological activity. Benzamides are well-documented pharmacophores that exhibit a wide range of biological effects. They are known to interact with various targets, including proteases and ion channels. The presence of two methoxy groups at the 2,6 positions of the benzene ring in this compound adds further functionalization, which can influence its solubility, metabolic stability, and overall pharmacokinetic properties.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. These tools have been instrumental in understanding how N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide interacts with its intended biological targets. For instance, studies have shown that the furan-2-carbonyl group can form hydrogen bonds with specific residues in protein active sites, while the tetrahydroquinoline core can adopt multiple conformations that optimize its binding affinity.
In addition to computational studies, experimental approaches such as X-ray crystallography have provided valuable insights into the three-dimensional structure of this compound and its complexes with biological targets. These structural insights have been crucial in guiding modifications to improve the potency and selectivity of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide. For example, modifications to the dimethoxybenzamide moiety have been explored to enhance its solubility while maintaining or improving its biological activity.
The synthesis of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the tetrahydroquinoline core and introducing the necessary functional groups at specific positions. These advances have not only improved yield but also reduced the complexity of synthetic routes.
The potential applications of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide are broad and span across various therapeutic areas. Its structural features suggest potential activity against a range of diseases, including cancer、neurodegenerative disorders,and infectious diseases。 For instance, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain proteases involved in cancer progression。 Additionally, their ability to interact with specific receptors has raised interest in their potential as antiviral or anti-inflammatory agents。
Ongoing research is focused on exploring these potential applications through both preclinical and clinical studies。 Preclinical studies involve evaluating the compound's efficacy、toxicity,and pharmacokinetic properties using cell-based assays、animal models,and other experimental methods。 These studies are crucial for identifying promising candidates for further development。 If successful, clinical trials would be conducted to assess their safety and efficacy in human subjects。
The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like N-l(furan-Zcarbonyl)-! ,23,tetrahy droquino lin-Z,yldim eth oxybez amide (CAS No: 946367-l866). These technologies enable researchers to analyze vast datasets、predict biological activity,and design novel compounds more efficiently。 By leveraging these tools, scientists can identify optimal modifications to enhance the potency、selectivity,and pharmacokinetic properties of this compound。
In conclusion, N-l () -I ,23,tetrahy droquino lin-Z,yldim eth oxybez amide (CAS No: 946367-l866) is a structurally complex organic compound with significant potential in pharmaceutical applications。 Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery。 With ongoing research efforts aimed at understanding its biological activity、optimizing its synthesis,and exploring its therapeutic applications, this compound represents an exciting area of study in medicinal chemistry。
946367-18-6 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2,6-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)